Cas no 1551066-98-8 (1-(3-fluoro-4-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol
• CAS No: 1551066-98-8
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• CID: 5834013
• PubChem ID: 84221878
• Update Time: 2025-05-26

1-(3-fluoro-4-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methylphenyl)-1,2-ethanediol
• 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol
• EN300-1240349
• AKOS016053271
• 1551066-98-8

• Inchi： 1S/C9H11FO2/c1-6-2-3-7(4-8(6)10)9(12)5-11/h2-4,9,11-12H,5H2,1H3
• InChI Key： PDEQEMBZQPNAAI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(F)=C1)(O)CO

Computed Properties

• Exact Mass: 170.07430775g/mol
• Monoisotopic Mass: 170.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 305.2±37.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Additional information on 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol

1-(3-Fluoro-4-Methylphenyl)ethane-1,2-Diol: A Comprehensive Overview

1-(3-Fluoro-4-Methylphenyl)ethane-1,2-diol, also known by its CAS number 1551066-98-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a diol functional group with a substituted phenyl ring. The presence of both hydroxyl groups and fluorine substituents introduces a range of chemical properties that make it valuable for various applications.

The molecular structure of 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol consists of a central ethane backbone with two hydroxyl groups attached to adjacent carbons. One end of this backbone is connected to a phenyl ring that is substituted with a fluorine atom at the 3-position and a methyl group at the 4-position. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery. Its diol functionality makes it a promising candidate for hydrogen bonding interactions, which are critical in many biological processes. Additionally, the fluorine substituent enhances the compound's lipophilicity, potentially improving its bioavailability when used as a pharmaceutical agent.

In terms of synthesis, 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol can be prepared through various routes, including nucleophilic substitution and oxidation reactions. Researchers have explored these methods to optimize yield and purity, ensuring that the compound meets the high standards required for pharmacological testing.

The physical properties of this compound are also noteworthy. Its melting point and boiling point are influenced by the hydroxyl groups' ability to form hydrogen bonds. These properties make it suitable for use in both aqueous and organic solvents, depending on the application.

One of the most exciting developments involving 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol is its potential role in treating neurological disorders. Preclinical studies have shown that this compound exhibits neuroprotective effects, potentially mitigating oxidative stress and inflammation in neuronal cells. This opens up new avenues for its use in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a building block for advanced materials.

The environmental impact of 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol has also been studied. Research indicates that it degrades under specific environmental conditions, reducing its persistence in ecosystems. This information is crucial for assessing its safety profile and ensuring sustainable practices during its production and use.

In conclusion, 1-(3-fluoro-4-methylphenyl)ethane-1,2-diol, CAS No. 1551066-98-8, is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and environmental chemistry.